Cas no 1157037-44-9 (1H-Pyrazol-4-amine, 1,3-dimethyl-5-(1-piperidinyl)-)

• Product Name: 1H-Pyrazol-4-amine, 1,3-dimethyl-5-(1-piperidinyl)-
• CAS No: 1157037-44-9
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 6490685
• Update Time: 2025-07-25

1H-Pyrazol-4-amine, 1,3-dimethyl-5-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1,3-dimethyl-5-(1-piperidinyl)-
• 1,3-dimethyl-5-(piperidin-1-yl)-1H-pyrazol-4-amine

• Inchi： 1S/C10H18N4/c1-8-9(11)10(13(2)12-8)14-6-4-3-5-7-14/h3-7,11H2,1-2H3
• InChI Key： KEQHWHAOLISCLX-UHFFFAOYSA-N
• SMILES： N1(C)C(N2CCCCC2)=C(N)C(C)=N1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 366.9±42.0 °C(Predicted)
• pka: 7.25±0.10(Predicted)

Additional information on 1H-Pyrazol-4-amine, 1,3-dimethyl-5-(1-piperidinyl)-

Comprehensive Overview of 1H-Pyrazol-4-amine, 1,3-dimethyl-5-(1-piperidinyl)- (CAS No. 1157037-44-9)

The compound 1H-Pyrazol-4-amine, 1,3-dimethyl-5-(1-piperidinyl)- (CAS No. 1157037-44-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyrazole core and a piperidine substituent, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 1H-Pyrazol-4-amine derivatives has surged due to their versatility in medicinal chemistry. The presence of both amine and piperidine functional groups in this molecule enhances its ability to interact with biological targets, making it a promising candidate for further study. Commonly searched terms such as "pyrazole-based drugs" and "piperidine in pharmaceuticals" reflect the growing interest in this chemical space.

From a synthetic perspective, 1H-Pyrazol-4-amine, 1,3-dimethyl-5-(1-piperidinyl)- can be synthesized through multi-step organic reactions, often involving condensation and cyclization techniques. Its molecular stability and solubility profile make it suitable for various experimental conditions, a topic frequently queried in scientific forums. The compound's structural analogs are also under investigation for their potential in addressing challenges like drug resistance and enzyme inhibition.

Beyond pharmaceuticals, this compound has potential applications in catalysis and material science. Its electron-rich pyrazole ring could serve as a ligand in metal-organic frameworks (MOFs), a trending topic in nanotechnology research. Queries such as "pyrazole MOFs" and "amine-functionalized materials" highlight the interdisciplinary relevance of this molecule.

Quality control and analytical characterization of 1H-Pyrazol-4-amine, 1,3-dimethyl-5-(1-piperidinyl)- are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed, as indicated by frequent searches for "analytical methods for heterocycles." The compound's purity standards and storage conditions are also key considerations for laboratories.

In conclusion, 1H-Pyrazol-4-amine, 1,3-dimethyl-5-(1-piperidinyl)- (CAS No. 1157037-44-9) represents a compelling area of study with broad scientific implications. Its multifunctional design aligns with current trends in precision medicine and green chemistry, addressing frequently asked questions about sustainable molecular design. Continued exploration of its properties may unlock new opportunities across industries.